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Compound of Interest

Compound Name: 5-Methyitetrahydrofolate-13C5

Cat. No.: B13842878

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability and research applications of 5-Methyltetrahydrofolate-13C5 (5-MTHF-13C5). This
stable isotope-labeled compound is an invaluable tool for researchers in drug development,
metabolism, and clinical diagnostics, offering a precise method for tracing and quantifying the
biologically active form of folate in complex biological systems.

Commercial Suppliers and Product Specifications

A variety of reputable suppliers offer 5-Methyltetrahydrofolate-13C5 for research purposes.
The compound is typically used as an internal standard in mass spectrometry-based analyses
or as a tracer in metabolic studies.[1] The quality and specifications of the product can vary
between suppliers, and it is crucial for researchers to select a product that meets the specific
requirements of their experimental design. Key specifications to consider include chemical
purity, isotopic purity, and available formulations.

Below is a summary of commercially available 5-Methyltetrahydrofolate-13C5 products,
compiled from various suppliers.
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The Role of 5-Methyltetrahydrofolate in One-Carbon
Metabolism

5-Methyltetrahydrofolate is the most abundant and biologically active form of folate in the
human body.[2][3] It plays a critical role in the one-carbon metabolism pathway, which is
essential for the synthesis of nucleotides (the building blocks of DNA and RNA) and for the
methylation of various substrates, including DNA, RNA, proteins, and lipids.[4] The central role
of 5-MTHF is to donate a methyl group to homocysteine to form methionine, a reaction
catalyzed by the enzyme methionine synthase.[2] Methionine is then converted to S-
adenosylmethionine (SAM), the universal methyl donor in the cell.

The following diagram illustrates the key steps in the folate and methionine cycles, highlighting
the central position of 5-MTHF.
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Folate and Methionine Cycles

Experimental Applications and Protocols

The primary application of 5-Methyltetrahydrofolate-13C5 is in stable isotope dilution assays

(SIDA) coupled with liquid chromatography-mass spectrometry (LC-MS/MS). This technique

allows for the highly accurate and precise quantification of endogenous 5-MTHF in various

biological matrices, such as plasma, serum, urine, and tissue samples. The 13C5-labeled

compound serves as an ideal internal standard because it co-elutes with the unlabeled analyte

and exhibits identical ionization efficiency, thus correcting for matrix effects and variations in

sample preparation and instrument response.

General Workflow for 5-MTHF Quantification using LC-

MSIMS
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The following diagram outlines a typical experimental workflow for the quantification of 5-MTHF
using a stable isotope dilution LC-MS/MS method.

Biological Sample
(e.g., Plasma, Tissue)

Spike with
5-MTHF-13C5
Internal Standard

y

Sample Extraction
(e.g., Protein Precipitation,
Solid Phase Extraction)

Liquid Chromatography
(LC) Separation

'

Tandem Mass Spectrometry
(MS/MS) Detection

Data Analysis
(Quantification)

Click to download full resolution via product page
LC-MS/MS Workflow for 5-MTHF

Detailed Experimental Protocol for 5-MTHF Analysis in
Human Plasma

This protocol is a generalized procedure based on methodologies described in the scientific
literature for the analysis of 5-MTHF in human plasma using LC-MS/MS and 5-MTHF-13C5 as

an internal standard.
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. Materials and Reagents:
5-Methyltetrahydrofolate-13C5 (internal standard)
Unlabeled 5-Methyltetrahydrofolate (for calibration standards)
Human plasma (EDTA-anticoagulated)
Methanol (LC-MS grade)
Acetonitrile (LC-MS grade)
Formic acid (LC-MS grade)
Water (LC-MS grade)
Solid Phase Extraction (SPE) cartridges
. Preparation of Stock and Working Solutions:

Prepare a stock solution of 5-MTHF-13C5 in a suitable solvent (e.g., methanol/water with
antioxidant) at a concentration of 1 mg/mL.

Prepare a series of working solutions of the internal standard by diluting the stock solution.
Prepare a stock solution of unlabeled 5-MTHF in a similar manner.

Prepare a series of calibration standards by spiking known amounts of unlabeled 5-MTHF
into a surrogate matrix (e.g., charcoal-stripped plasma).

. Sample Preparation:
Thaw frozen plasma samples on ice.

To a 100 pL aliquot of plasma, add a known amount of the 5-MTHF-13C5 internal standard
working solution.

Vortex briefly to mix.
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Perform protein precipitation by adding 300 pL of ice-cold methanol.
Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes at 4°C.
Transfer the supernatant to a new tube.

For further cleanup and concentration, perform solid-phase extraction (SPE). Condition the
SPE cartridge with methanol followed by water. Load the supernatant, wash the cartridge,
and elute the analytes with an appropriate solvent.

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.
. LC-MS/MS Analysis:

Liquid Chromatography:

o Column: A C18 reversed-phase column is typically used.

o Mobile Phase A: Water with 0.1% formic acid.

o Mobile Phase B: Acetonitrile with 0.1% formic acid.

o Gradient: A gradient elution is employed to separate 5-MTHF from other matrix
components.

o Flow Rate: A typical flow rate is 0.3-0.5 mL/min.

o Injection Volume: 5-10 pL.

Mass Spectrometry:

o lonization Mode: Electrospray ionization (ESI) in positive ion mode is commonly used.

o Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The transitions
for both unlabeled 5-MTHF and 5-MTHF-13C5 are monitored.

» Example MRM transitions:

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13842878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» 5-MTHF: Q1 m/z 460.2 -> Q3 m/z 313.1
» 5-MTHF-13C5: Q1 m/z 465.2 -> Q3 m/z 318.1
5. Data Analysis:

 Integrate the peak areas for both the unlabeled 5-MTHF and the 5-MTHF-13C5 internal
standard.

o Calculate the peak area ratio (unlabeled 5-MTHF / 5-MTHF-13C5).

o Construct a calibration curve by plotting the peak area ratio versus the concentration of the
calibration standards.

o Determine the concentration of 5-MTHF in the unknown samples by interpolating their peak
area ratios from the calibration curve.

Conclusion

5-Methyltetrahydrofolate-13C5 is an essential tool for researchers investigating the role of
folate in health and disease. Its use as an internal standard in LC-MS/MS-based methods
enables accurate and reliable quantification of the primary active form of folate in biological
systems. The information and protocols provided in this guide serve as a valuable resource for
scientists and drug development professionals seeking to incorporate this powerful analytical
technique into their research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to 5-Methyltetrahydrofolate-13C5 for
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13842878#commercial-suppliers-of-5-
methyltetrahydrofolate-13c5-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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